Cas no 80252-81-9 (BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-)

• Product name: BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-
• CAS No: 80252-81-9
• MF: C₁₅H₁₄S
• MW: 226.337
• CID: 3368815
• PubChem ID: 12872672

BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-
• SCHEMBL19539346
• 80252-81-9
• HS-8076
• 1-ethenyl-2-[(phenylsulfanyl)methyl]benzene
• Phenyl(2-vinylbenzyl)sulfane

• Inchi： InChI=1S/C15H14S/c1-2-13-8-6-7-9-14(13)12-16-15-10-4-3-5-11-15/h2-11H,1,12H2
• InChI Key： LEBBTVKHXZACQA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 226.08162162Da
• Monoisotopic Mass: 226.08162162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų